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Solubility Data of Related BChE Inhibitors

The table below summarizes available solubility and formulation data for research compounds that are also

BChE inhibitors, which can serve as a useful reference.

Compound
Name

Reported Solubility in
DMSO

Additional Solubility Data & Formulation
Notes

| AChE/BChE/MAO-B-IN-1 [1] | 100 mg/mL (308.24 mM) [1] | • Stock solutions prepared at 100 mM in

DMSO for in vitro studies [1]. • For in vivo studies, a formulation of 10% DMSO + 90% corn oil was used

to create a clear solution [1]. | | hAChE/hBACE-1-IN-1 [2] | "May dissolve in DMSO (in most cases)" [2] | •

Suggested formulation for low-solubility compounds: 10% DMSO, 5% Tween 80, 85% Saline [2]. •

Another suggested injection formulation: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline [2]. | |

S16-1029 (Selective BChE Inhibitor) [3] [4] | Not explicitly stated | • Aqueous solubility reported as 3280

µM (a 14-fold improvement over a previous lead compound), achieved by disrupting molecular planarity to

reduce crystal lattice energy [3] [4]. |
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If you are experiencing low solubility with your BChE inhibitor, consider the following strategies derived

from recent research.

Optimize Molecular Structure: A key strategy to improve aqueous solubility is to disrupt the

planarity of the flat, aromatic scaffolds common in many BChE inhibitors. This disrupts the strong

intermolecular forces in the solid crystal, lowering the lattice energy and making dissolution easier [3]

[4]. This is a strategic approach for lead optimization.

Validate Your DMSO Stock Solution: For fragment-based screening, a 100 mM stock in DMSO is

common. You can check the actual concentration of your stock solution using quantitative ¹H

NMR (qHNMR). The experimental protocol involves using an internal standard like isoleucine and

comparing the absolute intensities of the spectra [5].

Use Co-Solvents & Formulation Aids: If a compound has low aqueous solubility, it can be

formulated for in vivo studies using co-solvents. A common and well-tolerated formulation is a

mixture of DMSO, PEG300, Tween 80, and saline [2]. For oral administration, suspending the

compound in a 0.5% carboxymethylcellulose sodium (CMC-Na) solution is a standard method [2].

Experimental Protocol: Assessing DMSO Solubility by
NMR

This workflow outlines the key steps for experimentally determining the solubility of your compound in

DMSO, which is crucial for ensuring the reliability of your screening data [5].
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Prepare 100 mM Stock Solution

Incubate overnight at room temperature

Store at -20°C for months (long-term storage)

Thaw and keep overnight at room temp

Prepare 1 mM Diluted Solution in DMSO-d6

Acquire ¹H NMR Spectrum

Quantify via ERETIC2/PULCON Method

Classify Solubility:
≥1000 μM = Soluble

<1000 μM = Insoluble

Click to download full resolution via product page

Key Steps Explained:

Preparation: Make a 100 mM stock solution of your compound in DMSO-d6 and shake vigorously
[5].
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Equilibration: After storing, ensure the stock is fully thawed and equilibrated at room temperature

before dilution to allow any potential precipitates to re-dissolve [5].
Measurement: Quantify the concentration in your 1 mM test solution using an NMR internal standard

method like ERETIC2, which provides an electronic reference for concentration calculation [5].

Critical Considerations for DMSO Use

DMSO Concentration in Assays: Keep the final DMSO concentration in your biological assays as

low as possible (typically <1-2%). Higher concentrations can denature proteins, affect cell viability,

and, crucially, interfere with hydrophobic binding interactions, potentially leading to

underestimated inhibitor potency [6].

Solubility vs. Stability: A compound might initially dissolve in DMSO but precipitate over time. The

protocol of storing stock solutions at -20°C and then incubating them overnight at room temperature

before use helps identify such stability issues [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solubility-issues-dmso-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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